Cas no 1602339-89-8 (3-(1-bromo-2-phenylpropan-2-yl)oxyoxetane)

• Product Name: 3-(1-bromo-2-phenylpropan-2-yl)oxyoxetane
• CAS No: 1602339-89-8
• MF: C₁₂H₁₅BrO₂
• MW: 271.150303125381
• CID: 6442322
• PubChem ID: 102607662
• Update Time: 2025-06-08

3-(1-bromo-2-phenylpropan-2-yl)oxyoxetane Chemical and Physical Properties

Names and Identifiers

• 3-(1-bromo-2-phenylpropan-2-yl)oxyoxetane
• 3-[(1-bromo-2-phenylpropan-2-yl)oxy]oxetane
• 1602339-89-8
• EN300-1134983

• Inchi： 1S/C12H15BrO2/c1-12(9-13,15-11-7-14-8-11)10-5-3-2-4-6-10/h2-6,11H,7-9H2,1H3
• InChI Key： WGMGFWZOZHIQOX-UHFFFAOYSA-N
• SMILES： BrCC(C)(C1C=CC=CC=1)OC1COC1

Computed Properties

• Exact Mass: 270.02554g/mol
• Monoisotopic Mass: 270.02554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 18.5Ų

Additional information on 3-(1-bromo-2-phenylpropan-2-yl)oxyoxetane

3-(1-Bromo-2-Phenylpropan-2-yl)Oxyoxetane: A Comprehensive Overview

3-(1-Bromo-2-phenylpropan-2-yl)oxyoxetane (CAS No. 1602339-89-8) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound is characterized by its distinctive oxyoxetane ring and the presence of a bromo and phenylpropan substituent, which endow it with a range of interesting properties and potential applications.

The oxyoxetane ring, a four-membered cyclic ether, is known for its high reactivity and ability to undergo various chemical transformations. This structural feature makes 3-(1-bromo-2-phenylpropan-2-yl)oxyoxetane an attractive building block for the synthesis of complex molecules, particularly in the development of new pharmaceuticals and advanced materials. The bromo substituent, on the other hand, provides a handle for further functionalization, enabling chemists to introduce a wide array of functional groups through substitution reactions.

Recent studies have highlighted the potential of 3-(1-bromo-2-phenylpropan-2-yl)oxyoxetane in the context of drug discovery. One notable application is its use as an intermediate in the synthesis of small molecule inhibitors targeting specific enzymes and receptors. For instance, researchers at the University of California, San Francisco, have reported the successful synthesis of a series of oxyoxetane derivatives that exhibit potent inhibitory activity against protein kinases involved in cancer progression. These findings underscore the compound's utility in developing targeted therapies for various diseases.

In addition to its pharmaceutical applications, 3-(1-bromo-2-phenylpropan-2-yl)oxyoxetane has shown promise in materials science. The unique combination of the oxyoxetane ring and the bromo substituent allows for the design of polymers with tailored properties. For example, scientists at the Massachusetts Institute of Technology (MIT) have developed novel copolymers incorporating 3-(1-bromo-2-phenylpropan-2-yl)oxyoxetane units that exhibit enhanced mechanical strength and thermal stability. These materials have potential applications in areas such as coatings, adhesives, and electronic devices.

The synthesis of 3-(1-bromo-2-phenylpropan-2-yl)oxyoxetane typically involves several steps, including the formation of the bromo and phenylpropan substituents followed by ring closure to form the oxyoxetane structure. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. One common approach involves the reaction of a suitable bromoalkyl alcohol with an epoxide to form the desired product. The choice of starting materials and reaction conditions can significantly influence the yield and purity of 3-(1-bromo-2-phenylpropan-2-yl)oxyoxetane, making optimization a critical aspect of its preparation.

The physical and chemical properties of 3-(1-bromo-2-phenylpropan-2-yl)oxyoxetane have been extensively studied to better understand its behavior in different environments. It is generally a colorless liquid with a boiling point around 150°C at reduced pressure. The compound is soluble in common organic solvents such as dichloromethane, ethyl acetate, and tetrahydrofuran (THF), but has limited solubility in water. Its reactivity is influenced by factors such as temperature, pH, and the presence of catalysts or initiators.

Safety considerations are an important aspect when handling 3-(1-bromo-2-phenylpropan-2-yl)oxyoxetane. While it is not classified as a hazardous material under current regulations, it is advisable to follow standard laboratory safety protocols to minimize risks associated with exposure. This includes using appropriate personal protective equipment (PPE), working in well-ventilated areas, and storing the compound away from incompatible substances.

In conclusion, 3-(1-bromo-2-phenylpropan-2-yl)oxyoxetane (CAS No. 1602339-89-8) is a multifaceted compound with significant potential in both pharmaceutical research and materials science. Its unique structural features make it an invaluable building block for synthesizing complex molecules with diverse applications. Ongoing research continues to uncover new possibilities for this intriguing compound, solidifying its position as a key player in modern chemistry.